Cas no 28905-44-4 ([(2R)-2-[(2R,3S)-3,4-dihydroxyoxolan-2-yl]-2-dodecanoyloxy-ethyl] dodecanoate)
28905-44-4 structure
Product Name:[(2R)-2-[(2R,3S)-3,4-dihydroxyoxolan-2-yl]-2-dodecanoyloxy-ethyl] dodecanoate
CAS No:28905-44-4
MF:C30H56O7
MW:528.761450767517
CID:287835
Update Time:2024-01-27
[(2R)-2-[(2R,3S)-3,4-dihydroxyoxolan-2-yl]-2-dodecanoyloxy-ethyl] dodecanoate Chemical and Physical Properties
Names and Identifiers
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- [(2R)-2-[(2R,3S)-3,4-dihydroxyoxolan-2-yl]-2-dodecanoyloxy-ethyl] dodecanoate
- (2xi)-1,4-anhydro-5,6-di-O-dodecanoyl-D-ribo-hexitol
- SORBITAN DIDODECANOATE
- Sorbitan, didodecanoate
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- Inchi: 1S/C30H56O7/c1-3-5-7-9-11-13-15-17-19-21-27(33)36-26(23-31)30-29(25(32)24-35-30)37-28(34)22-20-18-16-14-12-10-8-6-4-2/h25-26,29-32H,3-24H2,1-2H3/t25-,26+,29+,30+/m0/s1
- InChI Key: VUGBYFHERPAGBX-FFDQPCAYSA-N
- SMILES: [C@@H](OC(=O)CCCCCCCCCCC)(CO)[C@H]1OC[C@H](O)[C@H]1OC(=O)CCCCCCCCCCC
Computed Properties
- Exact Mass: 528.402604
- Monoisotopic Mass: 528.402604
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 37
- Rotatable Bond Count: 26
- Complexity: 568
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 102
Experimental Properties
- Density: 1.031
- Boiling Point: 623.2°C at 760 mmHg
- Flash Point: 187.1°C
- Refractive Index: 1.486
[(2R)-2-[(2R,3S)-3,4-dihydroxyoxolan-2-yl]-2-dodecanoyloxy-ethyl] dodecanoate Related Literature
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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